methyl pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate

• IUPAC Name: methyl pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9,11,13,15,17,19-nonaene-4-carboxylate
• InChI: InChI=1S/C22H16O2/c1-24-22(23)13-10-11-18-19(12-13)21-16-8-4-2-6-14(16)20(18)15-7-3-5-9-17(15)21/h2-12,20-21H,1H3
• InChI Key: DIVCUSLTYRTSJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C3C4=CC=CC=C4C2C5=CC=CC=C35
• Molecular Formula: C22H16O2
• Molecular Weight: 312.4 g/mol

Description

Methyl pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate is a useful research compound. Its molecular formula is C22H16O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.115029749 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Chemistry and Structural Characterization

Compounds related to "methyl pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2,4,6,9,11,13,15,17,19-nonaene-4-carboxylate" demonstrate significant interest in coordination chemistry. For instance, the study by Bruce et al. (1996) discusses Zinc(II) complexes of encapsulating ligands, showcasing how these ligands effectively encapsulate metal ions within a macrobicyclic cavity, providing insights into their potential for creating highly selective coordination environments (Bruce et al., 1996).

Synthetic Pathways and Chemical Transformations

Research by Kirchmeyer and Meijere (1990) on the synthesis and chemical transformations of homosnoutene derivatives illustrates the complexities of accessing certain pentacyclic frameworks and highlights the challenges and opportunities in synthetic organic chemistry (Kirchmeyer & Meijere, 1990).

Molecular Structure Analysis

The detailed molecular structure analysis of various derivatives, as discussed by Kazakova et al. (2011), provides crucial information on the spatial arrangement of atoms within these complex molecules. Such analyses are fundamental for understanding the reactivity, stability, and potential interactions of these compounds with biological targets (Kazakova, Khusnutdiniva, & Suponitskii, 2011).

Potential Bioactive Properties

The exploration of pentacyclic triterpenes and their derivatives for bioactive properties, such as anti-angiogenic effects, demonstrates the potential of these compounds in medicinal chemistry. Zhu et al. (2021) identify several pentacyclic triterpenoids with significant inhibitory effects on endothelial cell proliferation and migration, suggesting their potential utility in developing anti-angiogenic therapies (Zhu et al., 2021).

Mechanism of Action

If the compound has biological activity, this would involve studying how it interacts with biological systems at the molecular level.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and other hazards, as well as appropriate handling and disposal procedures.

Future Directions

This could involve speculation on potential future research directions, such as new synthetic methods, applications, or investigations into the compound’s properties.